α-Zearalenol
α-Zearalenol
Alpha-Zearalenol is a synthetic derivative of the macrolactone mycotoxin zearalenone, which is also manufactured by Fermentek by the method of fungal fermentation.. Alpha-Zearalenol is estrogenically active and demonstrates induction of premature uterine growth, increase of nuclear estrogen receptor levels, and a five fold increase of ornithine decarboxylase level (ODC). The increase of ODC level was 20-fold more pronounced with Alpha-Zearalenol than zearalenone, and Alpha-Zearalenol demonstrated three times more potent estrogenic activity than zearalenone.
Brand Name:
Vulcanchem
CAS No.:
36455-72-8
VCID:
VC0028931
InChI:
InChI=1S/C18H24O5/c1-12-6-5-9-14(19)8-4-2-3-7-13-10-15(20)11-16(21)17(13)18(22)23-12/h3,7,10-12,14,19-21H,2,4-6,8-9H2,1H3/b7-3+/t12-,14+/m0/s1
SMILES:
CC1CCCC(CCCC=CC2=C(C(=CC(=C2)O)O)C(=O)O1)O
Molecular Formula:
C18H24O5
Molecular Weight:
320.4 g/mol
α-Zearalenol
CAS No.: 36455-72-8
Reference Standards
VCID: VC0028931
Molecular Formula: C18H24O5
Molecular Weight: 320.4 g/mol
| CAS No. | 36455-72-8 |
|---|---|
| Product Name | α-Zearalenol |
| Molecular Formula | C18H24O5 |
| Molecular Weight | 320.4 g/mol |
| IUPAC Name | (4S,8R,12E)-8,16,18-trihydroxy-4-methyl-3-oxabicyclo[12.4.0]octadeca-1(14),12,15,17-tetraen-2-one |
| Standard InChI | InChI=1S/C18H24O5/c1-12-6-5-9-14(19)8-4-2-3-7-13-10-15(20)11-16(21)17(13)18(22)23-12/h3,7,10-12,14,19-21H,2,4-6,8-9H2,1H3/b7-3+/t12-,14+/m0/s1 |
| Standard InChIKey | FPQFYIAXQDXNOR-QDKLYSGJSA-N |
| Isomeric SMILES | C[C@H]1CCC[C@@H](CCC/C=C/C2=C(C(=CC(=C2)O)O)C(=O)O1)O |
| SMILES | CC1CCCC(CCCC=CC2=C(C(=CC(=C2)O)O)C(=O)O1)O |
| Canonical SMILES | CC1CCCC(CCCC=CC2=C(C(=CC(=C2)O)O)C(=O)O1)O |
| Appearance | White solid |
| Description | Alpha-Zearalenol is a synthetic derivative of the macrolactone mycotoxin zearalenone, which is also manufactured by Fermentek by the method of fungal fermentation.. Alpha-Zearalenol is estrogenically active and demonstrates induction of premature uterine growth, increase of nuclear estrogen receptor levels, and a five fold increase of ornithine decarboxylase level (ODC). The increase of ODC level was 20-fold more pronounced with Alpha-Zearalenol than zearalenone, and Alpha-Zearalenol demonstrated three times more potent estrogenic activity than zearalenone. |
| Synonyms | (-)-beta-zearalenol (3R,7R,11E)-7,14,16-trihydroxy-3-methyl-3,4,5,6,7,8,9,10-octahydro-1H-2-benzoxacyclotetradecin-1-one 1H-2-benzoxacyclotetradecin-1-one, 3,4,5,6,7,8,9,10-octahydro-7,14,16-trihydroxy-3-methyl-, (3S,7R,11E)- 3,4,5,6,7,8,9,10-octahydro-7,14,16-trihydroxy-3-methyl-1H-2-benzoxacyclotetradecin-1-one alpha-zearalenol alpha-zearalenol, (cis)-isomer beta-trans-zearalenol beta-zearalenol zearalenol |
| Reference | Identification of the naturally occuring isomer of zearalenol produced by Fusarium roseum /'Gibbosum/' in rice culture. Hagler W.M. et al. Appl. Environ. Microbiol. 1979, 37, 849.Binding properties of zearalenone mycotoxins to hepatic estrogen receptors. Powell-Jones, W., et al. Mol. Pharmacol. 1981, 20, 35.Estrogenic activity of zearalenone and zearalanol in the neonatal rat uterus. Sheehan, D.M. et al. Teratology 1984, 90, 383. |
| PubChem Compound | 5284645 |
| Last Modified | Nov 11 2021 |
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